molecular formula C11H12N2O5 B8668126 4-(Acetylamino)-3-[(hydroxyacetyl)amino]benzoic acid

4-(Acetylamino)-3-[(hydroxyacetyl)amino]benzoic acid

Cat. No. B8668126
M. Wt: 252.22 g/mol
InChI Key: CRHJDPGLFDNPOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Acetylamino)-3-[(hydroxyacetyl)amino]benzoic acid is a useful research compound. Its molecular formula is C11H12N2O5 and its molecular weight is 252.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Acetylamino)-3-[(hydroxyacetyl)amino]benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Acetylamino)-3-[(hydroxyacetyl)amino]benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H12N2O5

Molecular Weight

252.22 g/mol

IUPAC Name

4-acetamido-3-[(2-hydroxyacetyl)amino]benzoic acid

InChI

InChI=1S/C11H12N2O5/c1-6(15)12-8-3-2-7(11(17)18)4-9(8)13-10(16)5-14/h2-4,14H,5H2,1H3,(H,12,15)(H,13,16)(H,17,18)

InChI Key

CRHJDPGLFDNPOA-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=C(C=C(C=C1)C(=O)O)NC(=O)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 17 (0.200 g, 0.652 mmol) was dissolved in 0.1N NaOH (7.93 mL) and stirred at room temperature for 2 hours. The alkaline aqueous layer was acidified to pH 2 with cone HCl, extracted with ethyl acetate (2×15 mL), and the extracts were dried (Na2SO4) and concentrated on a rotary evaporator to give only 8 mg of 109. The aqueous layer was concentrated on a rotary evaporator to 25% of the original volume, cooled, and the solid which separated was filtered. This was dried under vacuum to give 109 (60 mg, 58% yield) as a white solid: mp 214°-215° C.
Name
Compound 17
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
Quantity
7.93 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name

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